Cas no 2228405-16-9 (methyl 6-carbamothioylpyridine-3-carboxylate)

• Product Name: methyl 6-carbamothioylpyridine-3-carboxylate
• CAS No: 2228405-16-9
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 6258790
• PubChem ID: 165611076
• Update Time: 2025-10-18

methyl 6-carbamothioylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-carbamothioylpyridine-3-carboxylate
• 2228405-16-9
• EN300-1750809

• Inchi： 1S/C8H8N2O2S/c1-12-8(11)5-2-3-6(7(9)13)10-4-5/h2-4H,1H3,(H2,9,13)
• InChI Key： JVDHGIZTRITMCA-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C(=O)OC)=CN=1)N

Computed Properties

• Exact Mass: 196.03064868g/mol
• Monoisotopic Mass: 196.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 97.3Ų

Additional information on methyl 6-carbamothioylpyridine-3-carboxylate

Introduction to Methyl 6-Carbamothioylpyridine-3-Carboxylate (CAS No. 2228405-16-9)

Methyl 6-carbamothioylpyridine-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number CAS No. 2228405-16-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives class, which is widely recognized for its diverse biological activities and potential applications in drug development.

The molecular structure of methyl 6-carbamothioylpyridine-3-carboxylate incorporates a pyridine ring substituted with a carbamothioyl group at the 6-position and a carboxylate moiety at the 3-position. This unique arrangement of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the preparation of more complex molecules with therapeutic properties.

In recent years, there has been a growing interest in pyridine-based compounds due to their role as key scaffolds in medicinal chemistry. The presence of both nitrogen and sulfur atoms in the molecule enhances its interaction with biological targets, making it an attractive candidate for further investigation. Researchers have been exploring its potential as a precursor in the synthesis of novel drugs targeting various diseases, including infectious disorders and chronic conditions.

One of the most compelling aspects of methyl 6-carbamothioylpyridine-3-carboxylate is its utility in the development of bioactive molecules. Studies have demonstrated its effectiveness in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes associated with metabolic pathways, suggesting potential applications in managing metabolic disorders.

The agrochemical sector has also benefited from the exploration of methyl 6-carbamothioylpyridine-3-carboxylate. Its structural features make it a valuable building block for designing pesticides and herbicides that are both effective and environmentally sustainable. By incorporating this compound into novel formulations, researchers aim to develop agrochemicals that offer improved crop protection while minimizing ecological impact.

Advances in synthetic methodologies have further enhanced the accessibility of methyl 6-carbamothioylpyridine-3-carboxylate. Modern techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have enabled chemists to efficiently construct complex derivatives of this compound. These advancements not only facilitate research but also open up new avenues for industrial applications.

The pharmacological properties of methyl 6-carbamothioylpyridine-3-carboxylate continue to be a subject of intense study. Researchers are employing computational modeling and high-throughput screening to identify new analogs with enhanced biological activity. These efforts are supported by experimental validation, where structural modifications are tested for their impact on efficacy and safety profiles.

In conclusion, methyl 6-carbamothioylpyridine-3-carboxylate (CAS No. 2228405-16-9) represents a significant compound in the realm of chemical biology and drug discovery. Its unique structural features and versatile reactivity make it an invaluable tool for researchers across multiple disciplines. As our understanding of its properties grows, so does the potential for innovative applications that could benefit human health and agricultural productivity.